methyl 2-amino-3-(benzo[d]thiazol-2-yl)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: methyl 2-amino-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C16H15N3O2S2/c1-21-16(20)19-7-6-9-12(8-19)22-14(17)13(9)15-18-10-4-2-3-5-11(10)23-15/h2-5H,6-8,17H2,1H3
• InChI Key: WFBQNCJGNBGFGP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)N
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

Benzo[d]thiazol-2-yl is a common structure in many bioactive compounds. Compounds with this structure have been found to have various biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

A simple, efficient, and eco-friendly protocol has been developed for the synthesis of novel compounds containing a benzo[d]thiazol-2-yl group. This involves a one-pot C–C and C–N bond forming strategy from the reaction of 4-hydroxy-1-methylquinolin-2(1H)-one, 2-aminobenzothiazole and aromatic aldehydes in aqueous solvent without using any metal catalyst.

Molecular Structure Analysis

The thiazole ring in benzo[d]thiazol-2-yl is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Synthesis and Biological Evaluation

Methyl 2-amino-3-(benzo[d]thiazol-2-yl)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is involved in the synthesis of novel compounds with potential biological activities. Bhoi et al. (2016) described the microwave-assisted synthesis of ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives, which showed promising antibacterial and antioxidant activities, as well as antitubercular activity against Mycobacterium tuberculosis H37RV (Bhoi, Borad, Pithawala, & Patel, 2016).

Synthesis and Chemical Properties

Medvedeva et al. (2010) explored the synthesis of methyl 3-amino-4-arylaminothieno[2,3-b]pyridine-2-carboxylates through the Thorpe-Ziegler reaction. Their study provided insights into the influence of substituents and solvent on the reactions of these compounds, leading to the creation of novel pyridothienopyrimidines (Medvedeva, Tugusheva, Alekseeva, Chernyshev, Avramenko, & Granik, 2010).

Anticancer and Anti-Inflammatory Potential

Research by Borzilleri et al. (2006) identified substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides, derived from a similar molecular framework, as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity. These compounds demonstrated significant efficacy in human lung and colon carcinoma models (Borzilleri, Bhide, Barrish, D’arienzo, Derbin, Fargnoli, Hunt, Jeyaseelan, Kamath, Kukral, Marathe, Mortillo, Qian, Tokarski, Wautlet, Zheng, & Lombardo, 2006). Additionally, Tozkoparan et al. (1999) synthesized thiazolo[3,2-a]pyrimidine derivatives showing moderate anti-inflammatory activity, highlighting the therapeutic potential of related compounds (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999).

Applications in Drug Discovery

Durcik et al. (2020) presented an elegant synthesis pathway for methyl 4- and 5-hydroxy-2-amino-benzo[d]thiazole-6-carboxylates as building blocks in drug discovery. These compounds, closely related to the chemical , provide a basis for exploring diverse bioactivities and developing novel therapeutic agents (Durcik, Toplak, Zidar, Ilaš, Zega, Kikelj, Mašič, & Tomašič, 2020).

Future Directions

The development of new compounds with a benzo[d]thiazol-2-yl group is a promising area of research due to their diverse biological activities. Future research could focus on synthesizing new derivatives and evaluating their biological activities.

Mechanism of Action

Target of Action

Compounds with a similar thiazole ring structure have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some compounds have shown to induce S phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, and subsequently induce mitochondrial dysfunction to induce cell apoptosis .

Biochemical Pathways

For instance, some compounds have shown to inhibit the cyclooxygenase (COX) enzymes, which are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Pharmacokinetics

Thiazole, a parent material for various chemical compounds including this one, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially impact the bioavailability of the compound.

Result of Action

Compounds with similar structures have shown to induce s phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, and subsequently induce mitochondrial dysfunction to induce cell apoptosis .

Action Environment

The solubility of the compound in various solvents could potentially be influenced by environmental factors such as temperature and ph .